Cas no 1803580-85-9 (2,5-Dimethyl-1-4-(trifluoromethyl)pyrimidin-2-yl-1H-pyrrole-3-carbaldehyde)

• Product Name: 2,5-Dimethyl-1-4-(trifluoromethyl)pyrimidin-2-yl-1H-pyrrole-3-carbaldehyde
• CAS No: 1803580-85-9
• MF: C₁₂H₁₀F₃N₃O
• MW: 269.222512722015
• CID: 4615910
• PubChem ID: 75481291
• Update Time: 2025-06-15

2,5-Dimethyl-1-4-(trifluoromethyl)pyrimidin-2-yl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-[4-(trifluoromethyl)-2-pyrimidinyl]-
• 2,5-Dimethyl-1-4-(trifluoromethyl)pyrimidin-2-yl-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C12H10F3N3O/c1-7-5-9(6-19)8(2)18(7)11-16-4-3-10(17-11)12(13,14)15/h3-6H,1-2H3
• InChI Key： OTQQPVPEVWITRY-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(C(F)(F)F)=N2)C(C)=CC(C=O)=C1C

Additional information on 2,5-Dimethyl-1-4-(trifluoromethyl)pyrimidin-2-yl-1H-pyrrole-3-carbaldehyde

Recent Advances in the Study of 2,5-Dimethyl-1-4-(trifluoromethyl)pyrimidin-2-yl-1H-pyrrole-3-carbaldehyde (CAS: 1803580-85-9)

The compound 2,5-Dimethyl-1-4-(trifluoromethyl)pyrimidin-2-yl-1H-pyrrole-3-carbaldehyde (CAS: 1803580-85-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent literature highlights the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the trifluoromethyl group and the pyrimidine ring in its structure has been associated with enhanced metabolic stability and bioavailability, making it a promising scaffold for drug development. Studies have demonstrated its utility in the design of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the most notable findings is the compound's ability to act as a selective inhibitor of certain kinases involved in cell signaling pathways. In vitro and in vivo studies have shown that derivatives of 2,5-Dimethyl-1-4-(trifluoromethyl)pyrimidin-2-yl-1H-pyrrole-3-carbaldehyde exhibit potent activity against specific cancer cell lines, with minimal cytotoxicity to normal cells. This selectivity is attributed to the compound's ability to interact with unique binding pockets in the target enzymes, as revealed by X-ray crystallography and molecular docking studies.

Further research has explored the compound's potential in combination therapies. For instance, synergistic effects have been observed when it is used alongside conventional chemotherapeutic agents, leading to enhanced efficacy and reduced drug resistance. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology and other therapeutic areas.

In addition to its therapeutic potential, recent studies have also investigated the compound's pharmacokinetic properties. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its metabolic stability, plasma protein binding, and distribution profiles. These studies have provided valuable insights into the compound's drug-like properties and have guided further optimization efforts.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, formulation stability, and potential off-target effects need to be addressed in future research. However, the growing body of evidence supporting its biological activity and mechanistic insights positions 2,5-Dimethyl-1-4-(trifluoromethyl)pyrimidin-2-yl-1H-pyrrole-3-carbaldehyde as a compelling candidate for further investigation.

In conclusion, the latest research on 2,5-Dimethyl-1-4-(trifluoromethyl)pyrimidin-2-yl-1H-pyrrole-3-carbaldehyde (CAS: 1803580-85-9) highlights its potential as a versatile and pharmacologically active scaffold. Continued exploration of its derivatives and mechanisms of action is expected to yield novel therapeutic agents with significant clinical impact. This briefing serves as a valuable resource for researchers and industry professionals seeking to stay abreast of advancements in this rapidly evolving field.